Cas no 53842-12-9 (1-(4-Chlorophenyl)pentane-1,4-dione)

• Product Name: 1-(4-Chlorophenyl)pentane-1,4-dione
• CAS No: 53842-12-9
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 939240
• PubChem ID: 5168779
• Update Time: 2025-09-27

1-(4-Chlorophenyl)pentane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)pentane-1,4-dione
• 1-(4-CHLOROPHENYL)-1,4-PENTANEDIONE
• 1-(4-CHLORO-PHENYL)-PENTANE-1,4-DIONE
• 1-(4-chlorophenyl)-1,4-dione
• 1-(4-chlorophenyl)-pentane-1,4-dione
• 1-(p-chlorophenyl)-1,4-pentanedione
• 3N-332S
• SCHEMBL2968523
• PACHJCBUIAZMEA-UHFFFAOYSA-N
• DTXSID00409099
• 53842-12-9
• AKOS000278306
• MFCD01316205
• 1-(4-chlorophenyl) pentane-1,4-dione
• CS-0331834

• Inchi： 1S/C11H11ClO2/c1-8(13)2-7-11(14)9-3-5-10(12)6-4-9/h3-6H,2,7H2,1H3
• InChI Key： PACHJCBUIAZMEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC(C)=O)=O

Computed Properties

• Exact Mass: 210.04500
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 2.89190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Chlorophenyl)pentane-1,4-dione

Professional Introduction to Compound with CAS No. 53842-12-9 and Product Name: 1-(4-Chlorophenyl)pentane-1,4-dione

The compound identified by the CAS number 53842-12-9 and the product name 1-(4-Chlorophenyl)pentane-1,4-dione represents a significant area of interest in the field of organic chemistry and pharmaceutical research. This dione derivative, characterized by its chlorophenyl substituent and pentane backbone, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

Structurally, 1-(4-Chlorophenyl)pentane-1,4-dione consists of a five-carbon chain with ketone groups at both ends, with one of the carbons substituted by a 4-chlorophenyl group. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications. The presence of the chlorophenyl group not only influences the molecule's reactivity but also its interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of dione derivatives. The 1-(4-Chlorophenyl)pentane-1,4-dione structure has been investigated for its possible role in modulating various biological pathways. One of the most promising areas of research involves its application in anti-inflammatory and analgesic therapies. Studies have suggested that this compound may interact with specific enzymes and receptors involved in pain signaling pathways, potentially offering new avenues for developing more effective pain management solutions.

Moreover, the 1-(4-Chlorophenyl)pentane-1,4-dione derivative has shown promise in preliminary studies related to neuroprotective effects. The chlorophenyl moiety is known to enhance binding affinity to certain neurotransmitter receptors, which could be leveraged for treating neurological disorders. Researchers are particularly interested in its potential to mitigate oxidative stress and inflammation associated with conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(4-Chlorophenyl)pentane-1,4-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and asymmetric synthesis techniques, have been employed to optimize the production of this compound. These methods not only improve efficiency but also minimize waste, aligning with modern green chemistry principles.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(4-Chlorophenyl)pentane-1,4-dione's behavior. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. This computational approach has been instrumental in predicting drug-like properties and optimizing lead structures for clinical development. Such simulations are crucial for reducing the reliance on empirical testing and accelerating the drug discovery process.

The pharmaceutical industry has taken note of these findings and is actively exploring derivatives of 1-(4-Chlorophenyl)pentane-1,4-dione for various therapeutic applications. Preclinical trials are underway to evaluate its safety profile and efficacy in treating inflammatory diseases and neurological disorders. The results from these trials are expected to provide valuable data for regulatory submissions and potential market approval.

From a chemical biology perspective, 1-(4-Chlorophenyl)pentane-1,4-dione serves as an important tool for studying enzyme mechanisms and receptor interactions. Its unique structural features allow researchers to probe specific biochemical pathways with high precision. This has led to a deeper understanding of disease mechanisms and has paved the way for developing targeted therapies.

The environmental impact of synthesizing 1-(4-Chlorophenyl)pentane-1,4-dione is another critical consideration. Efforts are being made to develop sustainable synthetic routes that reduce hazardous byproducts and energy consumption. Innovations such as flow chemistry and biocatalysis are being integrated into the production process to enhance sustainability without compromising yield or quality.

In conclusion, 1-(4-Chlorophenyl)pentane-1,4-dione (CAS No. 53842-12-9) represents a compelling compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it a valuable candidate for further development into therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.